![molecular formula C9H17NO2S B4016273 N-[2-(1-cyclohexen-1-yl)ethyl]methanesulfonamide](/img/structure/B4016273.png)
N-[2-(1-cyclohexen-1-yl)ethyl]methanesulfonamide
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives often involves reactions with specific reagents under controlled conditions. For instance, Gataullin et al. (2003) described the synthesis of 9-methanesulfonyl-tetrahydrocarbazoles from N-methanesulfonyl-2-(cyclohex-1-en-1-yl)aniline, indicating a process that could be relevant to synthesizing similar compounds (Gataullin et al., 2003).
Molecular Structure Analysis
The molecular and supramolecular structures of sulfonamide derivatives reveal specific bonding patterns and geometric configurations. Jacobs et al. (2013) analyzed the structures of various N-[2-(pyridin-2-yl)ethyl] derivatives, providing insights into the N(amide)-C(ethyl)-C(ethyl)-C(pyridinyl) torsion angles, hydrogen bonding, and molecular conformations (Jacobs et al., 2013).
Chemical Reactions and Properties
The chemical behavior of sulfonamide derivatives under various conditions can be complex. Studies such as the one by Kondo et al. (2000) on the chemoselectivity of N-acylation reactions highlight the reactivity of these compounds under different chemical environments (Kondo et al., 2000).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the behavior of sulfonamide derivatives. Aricó et al. (1997) detailed the crystalline structures of various methanesulfonates, shedding light on the bidentate ligand action and polymeric structures formed (Aricó et al., 1997).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other molecules, are fundamental aspects of sulfonamide derivatives. The study by Owen and Sflomos (1979) on the reactions of methanesulphonates with nucleophiles provides insights into the chemical behavior and potential reactivity patterns of these compounds (Owen & Sflomos, 1979).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.04.19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2S/c1-13(11,12)10-8-7-9-5-3-2-4-6-9/h5,10H,2-4,6-8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYVBRYYVZLGPMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCCC1=CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-cyclohexen-1-yl)ethyl]methanesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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